molecular formula C9H16O5 B8302919 (1-Butyroxy)ethyl ethyl carbonate

(1-Butyroxy)ethyl ethyl carbonate

Cat. No. B8302919
M. Wt: 204.22 g/mol
InChI Key: JETAWAMBWFMMDD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(1-Butyroxy)ethyl ethyl carbonate is a useful research compound. Its molecular formula is C9H16O5 and its molecular weight is 204.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality (1-Butyroxy)ethyl ethyl carbonate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (1-Butyroxy)ethyl ethyl carbonate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H16O5

Molecular Weight

204.22 g/mol

IUPAC Name

1-ethoxycarbonyloxyethyl butanoate

InChI

InChI=1S/C9H16O5/c1-4-6-8(10)13-7(3)14-9(11)12-5-2/h7H,4-6H2,1-3H3

InChI Key

JETAWAMBWFMMDD-UHFFFAOYSA-N

Canonical SMILES

CCCC(=O)OC(C)OC(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of butyric acid (0.58 g., 6.55 mmol.) and 1-chloroethyl ethyl carbonate (1 g., 6.55 mmol.) in acetonitrile (15 ml.) is added water (2 drops), benzyltrimethylammonium hydroxide (2 drops of 40% aqueous solution) and potassium hydroxide (0.44 g., 7.86 mmol.). The reaction mixture is stirred under reflux for 4 hours, it is filtered, and ether is added to the filtrate. The combined organic phase is thrice washed with water, dried over magnesium sulfate and filtered. The filtrate is concentrated in vacuo and the residue is distilled at 75° C. in a Kugelrohr apparatus at 0.1 mm. Hg. Yield 0.57 g. (42.7%). VPC chromatography on a 4 m, 20% Carbowax 20M on Chromosorb WAW, temperature 110° C., flow rate 65 ml./min., gave a retention time of 66.6 minutes. 1H-NMR ppm (CDCl3): 6.77 (q. J=5 Hz, 1H), 4.22 (q. J= 7 Hz, 2H), 2.32 (t, J=7.5 Hz, 2H), 1.66 (sextet, J=7.5 Hz, 2H), 1.52 (d, J=5.5 Hz. 3H), 1.318 (t, J=7.5 Hz, 3H). 0.95 (t. J=7.5 Hz, 3H).
Quantity
0.58 g
Type
reactant
Reaction Step One
Quantity
1 g
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reactant
Reaction Step One
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0.44 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
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0 (± 1) mol
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catalyst
Reaction Step One

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